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Compound of Interest

Compound Name: Ile-Phe

Cat. No.: B3369248 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of peptides like Ile-Phe is paramount for both personal safety and research integrity.

This guide provides immediate, procedural, and step-by-step information for the operational

handling and disposal of Isoleucyl-phenylalanine.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Ile-Phe is not readily available, its chemical

properties are documented. As with any chemical for which toxicological properties have not

been fully investigated, it should be handled with care, assuming it is potentially hazardous.[1]

[2]

Property Value Source

Molecular Formula C15H22N2O3 PubChem[3]

Molecular Weight 278.35 g/mol PubChem[3]

IUPAC Name

(2S)-2-[[(2S,3S)-2-amino-3-

methylpentanoyl]amino]-3-

phenylpropanoic acid

PubChem[3]

CAS Number 22951-98-0 PubChem
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When handling Ile-Phe, especially in its powdered form, appropriate personal protective

equipment is mandatory to prevent accidental exposure.

Lab Coat: A standard laboratory coat should be worn to protect street clothes from

contamination.

Gloves: Chemical-resistant gloves are essential to prevent skin contact.

Safety Goggles: Protective eyewear should be worn to shield the eyes from dust or

splashes.

Respirator: In situations where dust may be generated and ventilation is inadequate, a

suitable respirator should be worn.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity and stability of Ile-Phe.

Receiving and Storage:

Inspection: Upon receipt, inspect the container for any damage.

Storage Conditions: Store lyophilized Ile-Phe in a cool, dry, and dark environment, with

temperatures between -20°C and -80°C being optimal for long-term storage.

Container Integrity: Ensure the container is tightly sealed to prevent moisture absorption,

which can degrade the peptide.

Reconstitution and Use:

Work Environment: Conduct all handling of powdered Ile-Phe in a well-ventilated area, such

as a chemical fume hood, to minimize inhalation risk.

Equilibration: Before opening, allow the vial to warm to room temperature to prevent

condensation from forming inside.

Aseptic Technique: Use sterile tools and a clean workspace to prevent contamination.
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Solvent Selection: Reconstitute Ile-Phe with a high-purity solvent appropriate for the

intended experiment. If solubility is an issue, sterile distilled water or dilute acetic acid can be

attempted.

Solution Storage: Once in solution, store aliquots at -20°C or below to prolong stability. Avoid

repeated freeze-thaw cycles.

Disposal Plan
The disposal of Ile-Phe and any contaminated materials must adhere to institutional and

environmental regulations.

Waste Segregation: Treat all materials contaminated with Ile-Phe, including pipette tips,

tubes, and gloves, as hazardous chemical waste.

Waste Containers: Collect solid and liquid waste in separate, clearly labeled, and leak-proof

containers. High-density polyethylene (HDPE) containers are generally suitable.

Labeling: Label waste containers with the contents, hazard information, and the date of

accumulation.

Storage of Waste: Store waste containers in a designated, secure area away from general

laboratory traffic.

Disposal Request: Follow your institution's specific procedures for arranging the collection

and disposal of hazardous chemical waste. Do not pour peptide solutions down the drain or

dispose of them in regular trash.

Experimental Workflow for Handling Ile-Phe
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Caption: Workflow for the safe handling and disposal of Ile-Phe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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